Cas no 1697521-98-4 (6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid)

6-Methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid is a specialized pyridine derivative featuring a methyl group at the 6-position and a pent-4-yn-1-ylamino substituent at the 2-position, along with a carboxylic acid functionality at the 3-position. This structure offers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The alkyne group enables click chemistry modifications, while the carboxylic acid provides a reactive site for further derivatization. Its rigid pyridine core enhances stability, making it suitable for use in ligand design and metal coordination studies. The compound's well-defined functional groups facilitate precise molecular tuning for targeted applications in medicinal chemistry and material science.
6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid structure
1697521-98-4 structure
Product Name:6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid
CAS No:1697521-98-4
MF:C12H14N2O2
MW:218.251762866974
CID:6368799
PubChem ID:106223292
Update Time:2025-08-02

6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid
    • EN300-1450103
    • 6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
    • 1697521-98-4
    • Inchi: 1S/C12H14N2O2/c1-3-4-5-8-13-11-10(12(15)16)7-6-9(2)14-11/h1,6-7H,4-5,8H2,2H3,(H,13,14)(H,15,16)
    • InChI Key: HWRXKMJLRODNJI-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C(C)N=C1NCCCC#C)=O

Computed Properties

  • Exact Mass: 218.105527694g/mol
  • Monoisotopic Mass: 218.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.2Ų

6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1450103-0.05g
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
0.05g
$1091.0 2023-06-06
Enamine
EN300-1450103-0.1g
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
0.1g
$1144.0 2023-06-06
Enamine
EN300-1450103-0.25g
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
0.25g
$1196.0 2023-06-06
Enamine
EN300-1450103-0.5g
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
0.5g
$1247.0 2023-06-06
Enamine
EN300-1450103-1.0g
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
1g
$1299.0 2023-06-06
Enamine
EN300-1450103-2.5g
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
2.5g
$2548.0 2023-06-06
Enamine
EN300-1450103-5.0g
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
5g
$3770.0 2023-06-06
Enamine
EN300-1450103-10.0g
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
10g
$5590.0 2023-06-06
Enamine
EN300-1450103-50mg
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
50mg
$768.0 2023-09-29
Enamine
EN300-1450103-100mg
6-methyl-2-[(pent-4-yn-1-yl)amino]pyridine-3-carboxylic acid
1697521-98-4
100mg
$804.0 2023-09-29

Additional information on 6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid

Introduction to 6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid (CAS No. 1697521-98-4)

6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1697521-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this compound, including its amine and carboxylic acid functional groups, as well as the presence of a terminal alkyne moiety, make it a promising candidate for further exploration in drug discovery and development.

The synthesis and characterization of 6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid involve sophisticated organic chemistry techniques that highlight the compound's structural complexity. The presence of the pent-4ynyl group introduces a rigid, acyclic carbon backbone that can influence the compound's electronic properties and interact with biological targets in specific ways. This feature is particularly intriguing for medicinal chemists who are seeking to design molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in pyridine-based compounds due to their versatility in drug design. Pyridines serve as fundamental scaffolds in many pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The introduction of additional functional groups, such as the amine and carboxylic acid in 6-methyl-2-(pent-4-yn-1-yl)aminopyridine-3-carboxylic acid, expands its potential applications by enabling various chemical modifications and bioconjugation strategies.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The alkyne functionality, for instance, can be utilized in cross-coupling reactions to attach other pharmacophores or biomolecules, facilitating the creation of conjugates with tailored biological properties. This flexibility makes 6-methyl-2-(pent-4-ynyl)aminopyridine-3-carboxylic acid a valuable building block for synthetic chemists working on complex drug molecules.

Moreover, the carboxylic acid group provides an opportunity for further derivatization, allowing researchers to explore different salt forms or esters that might enhance solubility or bioavailability. These modifications are critical in pharmaceutical development, as they can significantly impact a drug's pharmacokinetic profile and therapeutic efficacy.

The amine group also plays a crucial role in the compound's reactivity and potential biological activity. Amines are well-known for their ability to form hydrogen bonds and participate in ionic interactions, which are essential for binding to biological targets such as enzymes and receptors. By incorporating an amine into the pyridine core of 6-methyl-2-(pent-4ynyl)aminopyridine -3-carboxylic acid, researchers can fine-tune the molecule's interactions with specific biological systems.

Recent studies have begun to explore the pharmacological properties of pyridine derivatives with similar structural motifs. For example, some research has indicated that certain pyridine-based compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer pathways. While 6-methyl -2-(pent -4 -yn -1 -yl)aminopyridine -3-carboxylic acid has not yet been extensively tested in these contexts, its structural features suggest that it may share some of these properties.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include functional group transformations such as alkylation, cyclization, and oxidation reactions to introduce the desired substituents at specific positions on the pyridine ring. Advanced techniques like palladium-catalyzed cross-coupling reactions may also be employed to construct complex carbon frameworks efficiently.

In terms of applications, 6-methyl -2-(pent -4 -yn -1 -yl)aminopyridine -3-carboxylic acid holds promise not only as a lead compound but also as an intermediate for more complex molecules. Its unique structure allows for diverse modifications, making it adaptable to various drug discovery strategies. Researchers may explore its use in designing small molecule inhibitors targeting specific disease-related pathways or in developing probes for biochemical assays.

The compound's physicochemical properties are also important considerations in its potential use as a pharmaceutical agent. Factors such as solubility, stability, and metabolic degradation rate can influence how effectively it performs in biological systems. Computational modeling and experimental studies can provide insights into these properties before moving forward with preclinical testing.

As research continues to advance our understanding of molecular interactions at the atomic level, compounds like 6-methyl -2-(pent -4 -yn -1 -yl)aminopyridine -3-carboxylic acid will continue to play a vital role in drug discovery efforts. Their structural complexity offers numerous possibilities for innovation, and their potential applications span across multiple therapeutic areas.

In conclusion,6-methyl -2-(pent 4 yn 1 yl)aminopyrid ine 3 carbox ylic aci d (CAS No. 1697521 98 4) represents an exciting opportunity for researchers interested in developing novel therapeutic agents. Its unique structural features provide a versatile platform for further chemical exploration and biological evaluation.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.